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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779

For researchers and laboratory professionals, the proper disposal of chemical waste is a critical
component of ensuring a safe and compliant work environment. This guide provides essential,
step-by-step procedures for the safe disposal of benzyl lactate, a compound frequently used
in the pharmaceutical and cosmetic industries. Adherence to these protocols is vital for
minimizing environmental impact and safeguarding personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle benzyl lactate with
appropriate personal protective equipment (PPE). This includes wearing suitable gloves and
eye protection to prevent skin and eye irritation.[1] Work should be conducted in a well-
ventilated area to avoid inhalation of any vapors.[1][2] In the event of accidental contact, wash
the affected skin area thoroughly with soap and water, and for eye contact, rinse gently with
water for at least 15 minutes.[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of benzyl lactate is through incineration at a
licensed chemical waste facility.[1] It is crucial to adhere to all local, regional, and national
regulations governing chemical waste.

o Waste Collection:

o Collect waste benzyl lactate in a designated, properly labeled, and sealed container.
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o Do not mix with other waste streams unless compatibility is confirmed.

o Accidental Spill Management:

o

In the case of a spill, ventilate the area and wear appropriate PPE.

o

Absorb the spill using an inert material such as sand or earth.

[¢]

Collect the absorbed material into a suitable chemical waste container.

[¢]

Thoroughly wash the spill area after the material has been collected.
e Container Disposal:
o Thoroughly rinse empty containers that held benzyl lactate.

o The rinsed containers should be disposed of as chemical waste along with the collected
benzyl lactate. Landfill dumping should be avoided.

e Environmental Protection:

o Under no circumstances should benzyl lactate be allowed to enter drains, waterways, or
the soil.

o In the event of a large spill, it is necessary to inform the relevant authorities.

Hazard Profile and Inconsistencies

There are some discrepancies across safety data sheets regarding the hazard classification of
benzyl lactate. Some sources classify it as causing skin and eye irritation (Category 2A for
eyes and Category 2 for skin). Another source indicates it is harmful if swallowed and very toxic
to aquatic life with long-lasting effects. Conversely, other safety data sheets state that it does
not meet the criteria for classification as a hazardous substance. Given these inconsistencies, it
is prudent to handle benzyl lactate with caution, assuming it to be a potential irritant and
environmentally harmful.

Physicochemical Properties of Benzyl Lactate
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A summary of the key quantitative data for benzyl lactate is presented in the table below for

easy reference.

Property Value

Molecular Formula C10H1203

Molar Mass 180.2 g/mol

Density Approximately 1.12 - 1.15 g/cm3
Melting Point 14-42 °C

Boiling Point 128-130 °C at 5-6 Torr

Flash Point >110 °C (>230 °F)

Water Solubility

Low / Immiscible

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of benzyl lactate.
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Caption: Workflow for the safe disposal of benzyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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